Cas no 946385-03-1 (6-Chloro-2,2'-bipyridine-5-carbonitrile)

• Product Name: 6-Chloro-2,2'-bipyridine-5-carbonitrile
• CAS No: 946385-03-1
• MF: C₁₁H₆ClN₃
• MW: 215.638440608978
• MDL: MFCD09027897
• CID: 4666739
• Update Time: 2025-05-25

6-Chloro-2,2'-bipyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,2'-bipyridine-5-carbonitrile
• 2-chloro-6-pyridin-2-ylpyridine-3-carbonitrile
• 6-Chloro-2,2'-bipyridine-5-carbonitrile

• MDL： MFCD09027897
• Inchi： 1S/C11H6ClN3/c12-11-8(7-13)4-5-10(15-11)9-3-1-2-6-14-9/h1-6H
• InChI Key： FDWQSLAEIHNJEU-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC(Cl)=C(C#N)C=C1

Additional information on 6-Chloro-2,2'-bipyridine-5-carbonitrile

6-Chloro-2,2'-bipyridine-5-carbonitrile (CAS No. 946385-03-1): A Comprehensive Overview

6-Chloro-2,2'-bipyridine-5-carbonitrile, identified by the CAS registry number 946385-03-1, is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a bipyridine framework, with a chlorine atom at position 6 and a cyano group at position 5, making it a versatile building block for further chemical modifications.

The synthesis of 6-Chloro-2,2'-bipyridine-5-carbonitrile typically involves multi-step processes that leverage advanced organic synthetic techniques. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity, which are critical for its application in research and industrial settings. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, such as coupling reactions or oxidation states.

One of the most notable aspects of this compound is its role in materials science and drug discovery. The bipyridine moiety is known for its ability to coordinate with metal ions, making it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). Recent advancements in MOF research have highlighted the potential of 6-Chloro-2,2'-bipyridine-5-carbonitrile as a ligand for constructing porous materials with applications in gas storage and catalysis.

In the pharmaceutical industry, this compound has been investigated for its potential as a precursor in drug design. The presence of both chlorine and cyano groups introduces functional diversity, enabling interactions with biological targets such as enzymes or receptors. Studies published in the last year have demonstrated that derivatives of 6-Chloro-2,2'-bipyridine-5-carbonitrile exhibit promising activity against certain enzymes implicated in neurodegenerative diseases.

The physical and chemical properties of CAS No. 946385-03-1 are well-documented, with particular emphasis on its solubility profiles and thermal stability. These properties are essential for determining its suitability in various chemical reactions and industrial processes. For example, its high thermal stability makes it ideal for high-temperature applications in catalysis or polymerization reactions.

Recent research has also delved into the environmental impact and degradation pathways of 6-Chloro-2,2'-bipyridine-5-carbonitrile. Understanding its behavior under different environmental conditions is crucial for assessing its safety and sustainability in large-scale production and use.

In conclusion, 6-Chloro-2,2'-bipyridine-5-carbonitrile (CAS No. 946385-03) stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Its structural versatility, coupled with ongoing advancements in synthesis and application research, positions it as a key player in future innovations within organic chemistry.